Cas no 62314-83-4 (Propanamide, N-(4,5-dihydro-5-thioxo-1,3,4-thiadiazol-2-yl)-)

• Product Name: Propanamide, N-(4,5-dihydro-5-thioxo-1,3,4-thiadiazol-2-yl)-
• CAS No: 62314-83-4
• MF: C₅H₇N₃OS₂
• MW: 189.25857758522
• CID: 449629
• PubChem ID: 14454295
• Update Time: 2025-11-04

Propanamide, N-(4,5-dihydro-5-thioxo-1,3,4-thiadiazol-2-yl)- Chemical and Physical Properties

Names and Identifiers

• Propanamide, N-(4,5-dihydro-5-thioxo-1,3,4-thiadiazol-2-yl)-
• N-(2-sulfanylidene-3H-1,3,4-thiadiazol-5-yl)propanamide
• N-(5-Sulfanylidene-4,5-dihydro-1,3,4-thiadiazol-2-yl)propanamide
• N-(5-SULFANYL-1,3,4-THIADIAZOL-2-YL)PROPANAMIDE
• SCHEMBL11559131
• EN300-6767562
• DTXSID90560502
• 62314-83-4
• Z86525649
• XELFBHWGNQVNQG-UHFFFAOYSA-N
• 2-propionamido-5-mercapto-1,3,4-thiadiazole

• Inchi： 1S/C5H7N3OS2/c1-2-3(9)6-4-7-8-5(10)11-4/h2H2,1H3,(H,8,10)(H,6,7,9)
• InChI Key： XELFBHWGNQVNQG-UHFFFAOYSA-N
• SMILES： S1C(NN=C1NC(CC)=O)=S

Computed Properties

• Exact Mass: 189.00321
• Monoisotopic Mass: 189.00305420g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 111Ų

Experimental Properties

• PSA: 53.49

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides